Cas no 2227848-38-4 ((1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol
• CAS No: 2227848-38-4
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5940503
• PubChem ID: 165690811
• Update Time: 2025-05-20

(1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol
• EN300-1980096
• 2227848-38-4

• Inchi： 1S/C9H13ClN2O/c1-6-2-3-7(9(10)12-6)8(13)4-5-11/h2-3,8,13H,4-5,11H2,1H3/t8-/m0/s1
• InChI Key： UOCNIMKUKDQEPM-QMMMGPOBSA-N
• SMILES： ClC1C(=CC=C(C)N=1)[C@H](CCN)O

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol and Its Significance in Modern Chemical Biology

(1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol, with the CAS number 2227848-38-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug discovery and molecular imaging. The unique arrangement of functional groups, including an amino group, a chloro-substituted pyridine ring, and a propanol side chain, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is built upon a chiral center at the (1S) position, which is crucial for its biological activity. Chirality plays a pivotal role in the pharmacological properties of many drugs, influencing their efficacy and selectivity. The presence of the pyridine ring system introduces additional complexity, providing multiple sites for interaction with biological targets. Specifically, the 2-chloro substituent on the pyridine ring enhances the compound's binding affinity to certain enzymes and receptors, making it a promising candidate for therapeutic development.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced binding properties and reduced side effects. The (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol structure aligns well with these trends, as it combines elements known to improve drug-like properties such as solubility, metabolic stability, and target specificity. This has led to its investigation in various preclinical studies aimed at identifying new treatments for neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The pyridine moiety can be conjugated with ligands that recognize specific biomarkers overexpressed on tumor cells or infected tissues. This targeted approach not only increases the therapeutic efficacy but also minimizes off-target effects, thereby improving patient outcomes. Furthermore, the propanol side chain provides a handle for further functionalization, allowing researchers to attach additional groups that enhance pharmacokinetic profiles.

The synthesis of (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity necessitates sophisticated chiral resolution techniques or asymmetric synthesis methods. However, advances in catalytic asymmetric reactions have made it increasingly feasible to produce enantiomerically pure compounds on scale. These methods often involve transition metal catalysts that facilitate highly selective transformations, enabling the construction of complex molecules with high fidelity.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have explored its use in generating derivatives with improved pharmacological properties by modifying the pyridine ring or introducing additional functional groups. Such derivatives may exhibit enhanced binding affinity or altered metabolic stability compared to their parent compound. This flexibility underscores the importance of (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol as a building block in medicinal chemistry.

The role of computational chemistry in understanding and optimizing the properties of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By simulating interactions between the molecule and its target proteins or enzymes, scientists can identify optimal binding orientations and design analogs with improved potency. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

In conclusion, (1S)-3-amino-1-(2-chloro-6-methylpyridin-3-yl)propan-1-ol (CAS no 2227848-38-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a crucial role in shaping the future of medicine.